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Compound of Interest

Compound Name: Alpinumisoflavone acetate

Cat. No.: B12320979 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Alpinumisoflavone is a naturally occurring isoflavone that has garnered interest in scientific

research for its potential therapeutic properties, including antioxidant and anti-inflammatory

activities. Alpinumisoflavone acetate, a derivative of this compound, is often used in research

to enhance stability and bioavailability. Proper preparation of a stable and accurately

concentrated stock solution is a critical first step for reliable and reproducible in vitro and in vivo

experimental results. This document provides a detailed protocol for the preparation, storage,

and handling of an Alpinumisoflavone acetate stock solution using dimethyl sulfoxide

(DMSO) as the solvent.

Physicochemical Data
A summary of the key physicochemical properties of Alpinumisoflavone acetate is provided in

the table below. This information is essential for accurate preparation of stock solutions.
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Property Value Reference

Chemical Name Alpinumisoflavone acetate [1]

Molecular Formula C₂₂H₁₈O₆ [1]

Molecular Weight 378.38 g/mol

CAS Number 86989-18-6 [1]

Solubility Soluble in DMSO

Purity (by HPLC) >98%

Appearance
Off-white to light yellow solid

powder

Experimental Protocol: Preparation of a 10 mM
Alpinumisoflavone Acetate Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Alpinumisoflavone
acetate. Adjust calculations accordingly for different desired concentrations.

Materials and Equipment
Alpinumisoflavone acetate powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Sterile, disposable pipette tips

Safety Precautions
Perform all steps in a chemical fume hood.
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Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

DMSO can facilitate the absorption of other chemicals through the skin. Handle with care.

Stock Solution Preparation Workflow
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Stock Solution Preparation

Working Solution Preparation

1. Weigh Alpinumisoflavone Acetate

2. Add Anhydrous DMSO

Transfer powder to sterile tube

3. Vortex to Dissolve

4. Aliquot into Tubes

5. Store at -20°C or -80°C

6. Thaw a Single Aliquot

For Experimental Use

7. Dilute in Culture Medium

Step-wise dilution

8. Use Immediately in Experiment

Click to download full resolution via product page

Caption: Workflow for the preparation and use of Alpinumisoflavone acetate stock solution.
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Step-by-Step Procedure
Calculate the required mass of Alpinumisoflavone acetate.

To prepare 1 mL of a 10 mM stock solution, the required mass can be calculated using the

following formula:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 378.38 g/mol x 1000 mg/g

Mass = 3.78 mg

Weighing Alpinumisoflavone Acetate.

Carefully weigh out 3.78 mg of Alpinumisoflavone acetate powder using a calibrated

analytical balance.

Transfer the powder to a sterile microcentrifuge tube or an amber glass vial to protect it

from light.

Adding DMSO.

Using a sterile pipette, add 1 mL of anhydrous DMSO to the tube containing the

Alpinumisoflavone acetate powder.

Dissolution.

Tightly cap the tube and vortex thoroughly for 1-2 minutes, or until the powder is

completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if

necessary. Visually inspect the solution to ensure no solid particles remain.

Storage.

Aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.
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Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months). Protect from light.

Preparation of Working Solutions for Cell-Based
Assays
The concentrated DMSO stock solution must be diluted to a final working concentration in cell

culture medium before being added to cells. It is crucial to keep the final concentration of

DMSO low (typically <0.5%) to avoid solvent-induced cytotoxicity.

Dilution Workflow

10 mM Stock Solution
in 100% DMSO

Intermediate Dilution
(e.g., 100 µM in medium)

1:100 dilution Final Working Concentration
(e.g., 1 µM in medium with <0.1% DMSO)

1:100 dilution

Click to download full resolution via product page

Caption: Example of a two-step serial dilution for preparing a working solution.

Protocol for Dilution
Thaw a single aliquot of the 10 mM Alpinumisoflavone acetate stock solution at room

temperature.

Pre-warm the cell culture medium to 37°C.

Perform a serial dilution. To minimize precipitation of the hydrophobic compound in the

aqueous medium, a stepwise dilution is recommended.

For example, to achieve a final concentration of 10 µM, first prepare an intermediate

dilution (e.g., 1 mM) by adding 1 µL of the 10 mM stock solution to 9 µL of pre-warmed

medium.

Then, add the required volume of this intermediate dilution to the final volume of medium

in your cell culture plate.

Mix gently by pipetting up and down immediately after adding the compound to the medium.
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Include a vehicle control in your experiments. This should be cell culture medium containing

the same final concentration of DMSO as the highest concentration of Alpinumisoflavone
acetate used.

Stability and Handling
Avoid repeated freeze-thaw cycles of the stock solution, as this can lead to degradation of

the compound. Aliquoting into single-use volumes is highly recommended.

Prepare working solutions fresh for each experiment from a frozen stock aliquot to ensure

potency and avoid precipitation over time.

If the solution is stored at -20°C for more than one month, its efficacy should be re-examined.

DMSO is hygroscopic and will absorb water from the atmosphere. Ensure the stock solution

container is tightly sealed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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